4-Oxo-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylic acid

• Molecular Formula: C9H8O3S
• Molecular Weight: 196.22 g/mol
• IUPAC Name: 4-oxo-6,7-dihydro-5H-1-benzothiophene-6-carboxylic acid
• InChI: InChI=1S/C9H8O3S/c10-7-3-5(9(11)12)4-8-6(7)1-2-13-8/h1-2,5H,3-4H2,(H,11,12)
• InChI Key: NTXXIOJUCMZEKW-UHFFFAOYSA-N
• SMILES: C1C(CC(=O)C2=C1SC=C2)C(=O)O

Description

4-Oxo-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylic acid (OTBA) is a heterocyclic organic compound with a benzothiophene ring system. It has been extensively studied for its potential therapeutic applications, especially in the treatment of cancer and inflammation. The compound's unique structure and chemical properties make it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 4-Oxo-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylic acid is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes involved in inflammation and cancer cell growth. It may also have antioxidant properties and protect cells from oxidative stress.
Biochemical and Physiological Effects:
4-Oxo-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It may also have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

4-Oxo-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-defined chemical structure. It is also stable under a variety of conditions and can be easily modified to create analogs with potentially improved properties. However, one limitation is that it may have low solubility in aqueous solutions, which could affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on 4-Oxo-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylic acid. One area of interest is the development of analogs with improved properties, such as increased solubility or enhanced potency. Another area of interest is understanding the compound's mechanism of action in more detail, which could lead to the development of more targeted therapies. Additionally, further studies are needed to determine the compound's safety and efficacy in humans.

Scientific Research Applications

4-Oxo-4,5,6,7-tetrahydro-1-benzothiophene-6-carboxylic acid has been widely studied for its potential therapeutic applications. It has been shown to have anti-cancer and anti-inflammatory properties. Studies have also suggested that it may have neuroprotective effects and could potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Synthesis routes and methods

Procedure details

Ethyl-4-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-6-carboxylate (1.5 g, 6.7 mmol) was dissolved in EtOH (20 mL). 1M NaOH (aq.) (7 mL) was added portion-wise and the mixture was stirred at room temperature for 1 hr 45 min. The mixture was concentrated in vacuo and the residue was treated with 2M HCl (aq.). The product was extracted into ethyl acetate (×3) and this was back extracted with water and saturated brine. The organic extracts were combined, dried (MgSO4) and concentrated in vacuo to yield crude 4-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-6-carboxylic acid (1.27 g, 100%). This was dissolved in THF (15 mL) and BH3.DMS (4.8 mL, 2M in THF, 8.7 mmol) was added drop-wise at 0° C. The mixture was warmed to room temperature and stirred for 18 hr. Methanol was added and the reaction mixture was concentrated in vacuo. The crude residue was dissolved in ethyl acetate and washed with 1M NaOH (aq.) solution, water and brine. The organic extract was dried (MgSO4) and concentrated in vacuo to give the title compound (1.2 g, quant.).